Cas no 1491135-72-8 (Cyclopropanecarboxylic acid, 2-ethynyl-, (1R,2S)-)

• Product Name: Cyclopropanecarboxylic acid, 2-ethynyl-, (1R,2S)-
• CAS No: 1491135-72-8
• MF: C₆H₆O₂
• MW: 110.11
• MDL: MFCD31742303
• CID: 4770312
• PubChem ID: 93514688
• Update Time: 2026-02-26

Cyclopropanecarboxylic acid, 2-ethynyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-Ethynylcyclopropane-1-carboxylic acid
• CID 93514688
• Cyclopropanecarboxylic acid, 2-ethynyl-, (1R,2S)-
• CIS-2-ETHYNYLCYCLOPROPANE-1-CARBOXYLIC ACID
• rac-(1r,2s)-2-ethynylcyclopropane-1-carboxylic acid
• (1R,2S)-2-Ethynylcyclopropane-1-carboxylicacid
• AT22711
• EN300-254137
• 1491135-72-8

• MDL： MFCD31742303
• Inchi： 1S/C6H6O2/c1-2-4-3-5(4)6(7)8/h1,4-5H,3H2,(H,7,8)/t4-,5+/m0/s1
• InChI Key： WAOURCILMTVHBE-CRCLSJGQSA-N
• SMILES： OC([C@@H]1C[C@@H]1C#C)=O

Computed Properties

• Exact Mass: 110.036779430g/mol
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 204.3±29.0 °C(Predicted)
• pka: 4.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids